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Compound of Interest

Compound Name: JXL069

Cat. No.: B15574009 Get Quote

Topic: JXL069 Experimental Protocol for Treating
Alopecia in Mice
These application notes provide a detailed overview of the experimental drug JXL069, its

mechanism of action, and protocols for its use in treating alopecia in murine models. The

information is intended for researchers, scientists, and professionals in the field of drug

development and hair loss research.

Introduction: JXL069 - A Novel MPC Inhibitor for
Hair Growth
JXL069 is an experimental drug that functions as a potent and selective inhibitor of the

Mitochondrial Pyruvate Carrier (MPC).[1] Developed as an analogue of the known MPC

inhibitor UK-5099, JXL069 has demonstrated significant activity in promoting hair growth in

animal studies.[2][3][4] The therapeutic strategy is based on the discovery that inhibiting

pyruvate's entry into the mitochondria can stimulate hair follicle stem cells (HFSCs), leading to

hair regeneration.[3] By blocking the MPC, JXL069 forces pyruvate to be converted into lactate

in the cytoplasm. This metabolic shift is believed to be a key signaling cascade that activates

dormant hair follicles and initiates the anagen (growth) phase of the hair cycle.[3]

Mechanism of Action: The JXL069 Signaling
Pathway
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The primary mechanism of JXL069 involves the inhibition of the Mitochondrial Pyruvate Carrier

(MPC), a protein complex located on the inner mitochondrial membrane responsible for

transporting pyruvate from the cytoplasm into the mitochondrial matrix.[3]

MPC Inhibition: JXL069 selectively blocks the MPC.[1]

Metabolic Rewiring: This blockage prevents pyruvate from entering the mitochondria for

oxidative phosphorylation. Consequently, cytoplasmic pyruvate is shunted towards an

alternative metabolic pathway.[2]

Lactate Production: The accumulated pyruvate is converted to lactate by the enzyme lactate

dehydrogenase (LDH).[3]

HFSC Activation: Increased lactate levels act as a signal to activate quiescent hair follicle

stem cells (HFSCs), prompting them to proliferate and initiate a new hair growth cycle.[3][5]
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1. Animal Selection
(C57BL/6 Mice, Telogen Phase)

2. Acclimatization
(1 Week)

3. Dorsal Hair Depilation

4. Group Assignment
(Vehicle Control vs. JXL069)

5. Daily Topical Application

6. Monitoring & Photography
(e.g., Day 0, 5, 10, 15, 20)

7. Quantitative Analysis
of Hair Regrowth

 

Preparation

Experiment

Analysis

1. Culture MCF10A Cells

3. Treat Cells with JXL069

2. Prepare JXL069 Solutions
(Varying Concentrations)

4. Incubate (e.g., 24h)

5. Collect Culture Medium

6. Measure Lactate Concentration

7. Normalize Data & Compare to Controls

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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